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Compound of Interest |

2-Amino-4-(aminooxy)butanoic
Compound Name:

acid dihydrochloride
CAS No.: 65518-20-9
Cat. No.: B555970

Get Quote

The history of L-canaline is inextricably linked to its parent compound, L-canavanine. In 1929,

Japanese biochemists Kitagawa and Tomiyama first isolated L-canavanine from the Jack Bean
(Canavalia ensiformis). While canavanine was identified as a structural analogue of arginine, it
was the subsequent enzymatic hydrolysis of this compound that yielded L-canaline.[5]

L-Canaline is not typically found free in high concentrations in the plant but is generated
through the action of arginase (or canavanase) on L-canavanine. The pioneering work of
Gerald A. Rosenthal in the 1970s and 80s elucidated the "Canaline-Urea Cycle," revealing how
legumes manage this toxic metabolite. Rosenthal established that while canavanine serves as
a nitrogen storage reserve, its mobilization releases toxic canaline, which the plant must
detoxify or recycle to prevent autotoxicity.

Part 2: Chemical Architecture & Properties

L-Canaline is the 5-oxa derivative of L-ornithine. The substitution of the methylene group (-
CHz2-) with an oxygen atom (-O-) at the d-position imparts unique chemical reactivity,
specifically the presence of a terminal aminooxy group (-O-NH2).
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Property Specification

IUPAC Name (2S)-2-amino-4-(aminooxy)butanoic acid
Chemical Formula C4H10N203

Molar Mass 134.13 g/mol

Structural Analogue L-Ornithine

Key Functional Group Aminooxy (-O-NHz)

Solubilit Highly soluble in water; insoluble in
olubili
Y ethanol/ether

pKa Values 2.35 (COOH), 9.22 (NHs™)

Chemical Logic: The aminooxy group is a potent nucleophile. Unlike the primary amine of
ornithine, the aminooxy moiety exhibits enhanced reactivity toward carbonyl groups (aldehydes
and ketones), forming thermodynamically stable oximes. This reactivity is the basis of its
biological toxicity.

Part 3: The Mechanism of Toxicity (The PLP Trap)

The defining characteristic of L-canaline toxicity is its antagonism of Vitamin B6. Many
enzymes, particularly aminotransferases (transaminases) and decarboxylases, rely on the
cofactor Pyridoxal 5'-Phosphate (PLP).[6]

Mechanism:

o Normal State: In a resting PLP-dependent enzyme, the PLP cofactor is covalently bound to
the enzyme's active site lysine via a labile Schiff base (aldimine linkage).

« Inhibition: When L-canaline enters the active site, its aminooxy group attacks the aldehyde
carbon of the PLP cofactor.

o Oxime Formation: This reaction forms a canaline-PLP oxime.[7] Unlike the normal substrate-
PLP Schiff base, the oxime bond is chemically stable and does not hydrolyze.

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.frontiersin.org/journals/neuroscience/articles/10.3389/fnins.2025.1621349/full
https://pubmed.ncbi.nlm.nih.gov/2295622/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555970?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

« Irreversible Inactivation: The cofactor is permanently "trapped,” and the enzyme is rendered

catalytically inert.

Target Enzymes:

Ornithine Aminotransferase (OAT)[7][8]

Aspartate Aminotransferase|[8]
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Figure 1: The "PLP Trap" mechanism showing the irreversible inhibition of Vitamin B6-
dependent enzymes by L-canaline.

Part 4: Physiological Impact & Applications
Insecticidal Properties

L-Canaline acts as a potent insecticide against larvae of the tobacco hornworm (Manduca
sexta). Upon ingestion, it inhibits neurological functions and developmental pathways.
However, certain specialized insects, such as the bruchid beetle Caryedes brasiliensis, have
evolved a resistance mechanism.[10] These beetles possess a unique tRNA synthetase that
discriminates against canavanine and enzymes capable of degrading canaline.

Antitumor Potential
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Research indicates L-canaline possesses significant antineoplastic activity, particularly against
human pancreatic cancer cells (e.g., MIAPaCa-2).[1]

» Mode of Action: Depletion of intracellular PLP pools and inhibition of ornithine
aminotransferase (OAT), disrupting polyamine biosynthesis required for rapid cell division.

 Clinical Limitation: Its high toxicity to normal tissues (neurotoxicity via GABA depletion)
remains a barrier to systemic use, necessitating targeted delivery systems.
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Figure 2: The Canaline-Urea Cycle in plants, illustrating the generation and subsequent
detoxification of L-canaline.

Part 5: Technical Protocols
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Protocol A: Isolation of L-Canaline from Canavalia
ensiformis

Rationale: Direct extraction is inefficient due to low standing pools. The standard method
involves extracting L-canavanine and enzymatically converting it.

e Extraction: Pulverize Jack Bean seeds and extract with 30% ethanol.

 Purification of Canavanine: Pass supernatant through Dowex-50 (NHa4* form) cation
exchange resin. Elute with 1.0 M NH4OH. Crystallize L-canavanine flavianate.

e Enzymatic Conversion:
o Dissolve purified L-canavanine (10 mM) in Tris-HCI buffer (pH 9.0).

o Add commercial Arginase (bovine liver, EC 3.5.3.1). Manganese (Mn?*) is required for
activation.

o Incubate at 37°C for 4-6 hours.
« |solation of Canaline:
o Adjust pH to 7.0.
o Separate L-canaline from urea using ion-exchange chromatography (Amberlite IR-120).

o L-Canaline elutes after urea but before any residual canavanine.

Protocol B: Quantitative Assay (Carbamylation Method)

Rationale: The classic pentacyanoammonioferrate (PCA) assay detects guanidino compounds
(canavanine) but is insensitive to canaline. The preferred method involves converting canaline

to O-ureidohomoserine.
» Reagent Preparation: Prepare a solution of 1% potassium cyanate (KCNO) in water.

e Reaction:
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o Mix 100 pL of sample (containing L-canaline) with 100 puL of KCNO solution.

o Add 100 pL of 20% acetic acid.

o Heat at 100°C for 10 minutes. This converts L-canaline to O-ureidohomoserine.[5]

Color Development:

o Add 1 mL of antipyrine/diacetyl monoxime reagent (acidic conditions).
o Heat again at 100°C for 15 minutes.

Quantification:

o Measure absorbance at 450 nm.

o Compare against a standard curve of authentic L-canaline or O-ureidohomoserine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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